2-[(But-2-yn-1-yl)amino]-4-methylbenzoic acid

• Molecular Formula: C12H13NO2
• Molecular Weight: 203.24 g/mol
• SMILES: CC#CCNC1=C(C=CC(=C1)C)C(=O)O
• InChI: InChI=1S/C12H13NO2/c1-3-4-7-13-11-8-9(2)5-6-10(11)12(14)15/h5-6,8,13H,7H2,1-2H3,(H,14,15)
• InChIKey: LOXPKSDRNRWJSR-UHFFFAOYSA-N

2-[(But-2-yn-1-yl)amino]-4-methylbenzoic Acid: Structural & Procurement Baseline

2-[(But-2-yn-1-yl)amino]-4-methylbenzoic acid (CAS 1595821-47-8, MF C₁₂H₁₃NO₂, MW 203.24 g/mol) is a synthetic ortho-aminated benzoic acid derivative bearing an internal but‑2‑yn‑1‑yl (alkyne) side‑chain and a methyl substituent para to the carboxylic acid . It belongs to the broader class of alkynyl‑substituted aminobenzoic acids, which are valued in medicinal chemistry as reactive scaffolds for click chemistry conjugation, bioisosteric replacement, and targeted covalent inhibitor design. Its commercial availability at 95% purity from established small‑molecule suppliers renders it accessible for early‑stage discovery .

Scaffold type Ortho-aminated benzoic acid with internal alkyne

Research use Click chemistry building block; fragment-based probe design

Key feature Intramolecular H-bond pre-organization for conformational control

Availability Commercial research-grade scaffold

2-[(But-2-yn-1-yl)amino]-4-methylbenzoic Acid: Why In‑Class Analogs Are Not Interchangeable

Although numerous (but‑2‑yn‑1‑yl)aminobenzoic acid regioisomers and methyl‑positional isomers share the identical molecular formula (C₁₂H₁₃NO₂, MW 203.24 g/mol) and class designation, their divergent substitution patterns generate distinct electronic, steric, and physicochemical profiles that critically affect target engagement, metabolic stability, and solid‑state properties [1]. For example, shifting the methyl group from the 4‑ to 5‑position alters the pKa of the carboxylic acid and the electron density on the aniline nitrogen, whereas relocating the alkyne‑amino toggle from the ortho to the para position—or moving from an internal to terminal alkyne—eliminates the intramolecular hydrogen‑bonding network and profoundly changes lipophilicity and shape complementarity within a binding pocket . Consequently, substituting a close analog without experimental verification risks losing potency, introducing off‑target activity, or requiring complete re‑optimization of a lead series.

Methyl-position isomers

4-CH₃ vs 5-CH₃ substitution may shift lipophilicity and target binding; not interchangeable without experimental verification.

Amino-alkyne regioisomers

Ortho placement enables intramolecular H-bond; para regioisomer lacks this, altering conformation and molecular recognition.

Internal vs terminal alkyne

Internal alkyne has lower CuAAC reactivity and metabolic oxidation risk; terminal alkyne analogs may not replicate this profile.

• [1] Structural property comparison based on computed logP and TPSA values obtained from Molinspiration cheminformatics tool (version 2023) for the methyl‑positional isomer series. View Source

2-[(But-2-yn-1-yl)amino]-4-methylbenzoic Acid: Quantitative Differentiation Evidence Matrix

Methyl‑Group Positional Isomer Comparison: 4‑CH₃ vs 5‑CH₃ Derivative

The target compound carries the methyl substituent at the 4‑position (para to COOH), whereas the frequently encountered isomer 2‑(but‑2‑yn‑1‑yl)amino‑5‑methylbenzoic acid (CAS 1593009-42-7) places the methyl group at the 5‑position (meta to COOH) [1]. In silico comparison reveals that the 4‑methyl derivative exhibits a higher computed logP (XLogP3 ≈ 3.9 vs 3.7 for the 5‑methyl isomer), indicating greater lipophilicity and potential for enhanced passive membrane permeability [2]. Conversely, the topological polar surface area (tPSA) is effectively identical (49.3 Ų for both), confirming that the hydrogen‑bond donor/acceptor count is conserved and that differential binding must arise from shape and electron‑distribution effects rather than gross polarity changes [2].

Methyl-position isomer

Reported

XLogP3 ≈ 3.9 (4-CH₃) vs 3.7 (5-CH₃); tPSA identical 49.3 Ų

Lipophilicity shift may affect membrane permeability.

Computed values; experimental logP needed.

Evidence Dimension	Computed lipophilicity (XLogP3) and topological polar surface area (tPSA)
Target Compound Data	XLogP3 ≈ 3.9; tPSA = 49.3 Ų
Comparator Or Baseline	2-(But-2-yn-1-yl)amino-5-methylbenzoic acid (CAS 1593009-42-7): XLogP3 ≈ 3.7; tPSA = 49.3 Ų
Quantified Difference	ΔXLogP3 ≈ +0.2 (higher lipophilicity for target compound)
Conditions	In silico predictions using ChemDraw/XCHEM or PubChem XLogP3 algorithm; experimental logP values not available.

Why This Matters

A ΔlogP of 0.2 can correspond to a 2‑ to 3‑fold difference in predicted membrane permeability (PAMPA or Caco‑2), which directly impacts oral absorption and intracellular target exposure, making the 4‑methyl isomer the preferred starting point for cell‑permeable agent programs.

• [1] 5‑Methyl positional isomer identity and computed properties obtained from Kuujia product page for CAS 1593009-42-7, https://www.kuujia.com/cas-1593009-42-7.html. View Source
• [2] XLogP3 and TPSA values for target and comparator compounds derived from PubChem computed properties via EPA DSSTox and the Molinspiration cheminformatics engine. View Source

Regioisomeric Amino‑Alkyne Placement: Ortho (2‑) vs Para (4‑) Substitution Effect

Placing the (but‑2‑yn‑1‑yl)amino group ortho to the carboxylic acid (target compound) establishes a stable six‑membered intramolecular hydrogen bond (N–H⋯O=C–OH) that pre‑organizes the ligand in a closed, planar conformation . The para‑substituted regioisomer 4‑[(but‑2‑yn‑1‑yl)amino]benzoic acid (CAS 1592719-65-7) cannot form this intramolecular H‑bond, resulting in a more flexible, extended structure with distinct molecular recognition properties . This conformational pre‑organization has been shown in related ortho‑aminobenzoic acid drug candidates (e.g., cetaben analogs) to improve binding affinity by reducing the entropic penalty upon target engagement [1].

Ortho vs para amino-alkyne

Class-level

Ortho forms intramolecular N–H···O hydrogen bond; para does not.

Pre-organization may reduce entropic penalty upon binding.

Conformational effect inferred from analog structures.

Evidence Dimension	Intramolecular hydrogen‑bonding capability and conformational pre‑organization
Target Compound Data	Ortho amino (2‑position) forms intramolecular N–H⋯O hydrogen bond; locked planar pseudo‑ring conformation
Comparator Or Baseline	4‑[(But‑2‑yn‑1‑yl)amino]benzoic acid (para regioisomer, CAS 1592719-65-7): no intramolecular H‑bond; free rotation around C–N bond
Quantified Difference	Qualitative conformational difference; formal ΔS (entropic penalty) estimated to be ≈ 2–5 kJ/mol at 298 K based on restricted vs free rotor models
Conditions	Structural analysis by analogy to ortho‑aminobenzoic acid H‑bond patterns documented in crystallographic databases and cetaben SAR studies.

Why This Matters

A pre‑organized scaffold can improve target affinity by 0.5–1.5 kcal/mol solely through entropic advantage, which is significant in fragment‑based drug discovery where every favorable interaction contributes to hit‑to‑lead progression.

• [1] Semantic Scholar record for 'Potential antiatherosclerotic agents. 4. [(Functionalized‑alkyl)amino]benzoic acid analogues of cetaben' documenting intramolecular H‑bonding effects in ortho‑aminobenzoic acid scaffolds, https://www.semanticscholar.org/paper/Potential-antiatherosclerotic-agents.-4.-acid-of/... View Source

Internal (But‑2‑yn‑1‑yl) vs Terminal (Prop‑2‑yn‑1‑yl) Alkyne Reactivity Differentiation

The target compound bears an internal alkyne (CH₃–C≡C–CH₂–), which is sterically and electronically distinct from the terminal alkyne present in the shorter‑chain derivative 2‑[(prop‑2‑yn‑1‑yl)amino]benzoic acid (CAS 1250355-52-2) . Internal alkynes exhibit significantly reduced reactivity in copper‑catalyzed azide‑alkyne cycloaddition (CuAAC), with rate constants typically 10²–10⁴‑fold lower than terminal alkynes under standard conditions. This property enables sequential or orthogonal bioconjugation strategies where a terminal alkyne handle elsewhere on a probe reacts first, while the internal alkyne remains latent until more forcing Cu(I) or Ru(II) conditions are applied [1]. Additionally, internal alkynes are less susceptible to oxidative metabolism by cytochrome P450 enzymes compared to terminal alkynes, potentially extending metabolic half‑life [2].

Alkyne reactivity

Class-level

k₂(CuAAC) ≈ 10⁻⁴–10⁻³ M⁻¹s⁻¹ (internal) vs 10⁻¹–10⁰ M⁻¹s⁻¹ (terminal)

Latent handle enables sequential bioconjugation.

Rate reduction ~10²–10⁴‑fold; specific conditions required.

Evidence Dimension	CuAAC reactivity (second‑order rate constant) and metabolic oxidative liability
Target Compound Data	Internal alkyne: predicted k₂ (CuAAC) ≈ 10⁻⁴–10⁻³ M⁻¹s⁻¹; reduced CYP450 oxidation susceptibility
Comparator Or Baseline	2‑[(Prop‑2‑yn‑1‑yl)amino]benzoic acid (CAS 1250355-52-2): terminal alkyne, k₂ (CuAAC) ≈ 10⁻¹–10⁰ M⁻¹s⁻¹; higher CYP450 oxidation risk
Quantified Difference	Reactivity difference: estimated 10²–10⁴‑fold slower CuAAC kinetics; metabolic stability advantage not quantified for this specific scaffold
Conditions	Alkyne reactivity hierarchy established in CuAAC kinetic studies (Meldal/Sharpless seminal work); CYP450 oxidation trends inferred from general alkyne metabolism literature.

Why This Matters

The internal alkyne offers a 'latent‑handle' advantage for multi‑step probe assembly or in‑cell labeling where premature conjugation must be avoided, differentiating the target compound from terminal‑alkyne analogs that react non‑selectively in complex biological matrices.

• [1] CuAAC kinetic hierarchy documented in: Rostovtsev VV, Green LG, Fokin VV, Sharpless KB. Angew Chem Int Ed. 2002;41(14):2596-2599. View Source
• [2] General reference for alkyne metabolic stability: Nassar AEF, Kamel AM, Clarimont C. Drug Discov Today. 2004;9(23):1020-1028. View Source

Chlorine‑Containing Analog: Impact of 5‑Cl Substitution on Molecular Recognition

The 5‑chloro analog 2‑[(but‑2‑yn‑1‑yl)amino]‑5‑chlorobenzoic acid (CAS 1595050-51-3, MW 223.65 g/mol) replaces the 4‑methyl group of the target compound with a chlorine atom . This substitution introduces a σ‑hole and halogen‑bond donor capability that is completely absent in the target compound, while also increasing molecular weight (+20.4 g/mol) and computed logP (XLogP ≈ 4.1 vs 3.9 for the methyl compound) [1]. The methyl→chloro swap can dramatically redirect biological activity: in historical aminobenzoic acid derivative patents, 5‑chloro-2‑alkoxybenzoic acids were optimized for serotonin 5‑HT₃ antagonism and acetylcholine release, whereas the corresponding methyl‑substituted compounds were inactive in these assays [2].

5-Cl analog comparison

Class-level

ΔMW +20.4 g/mol, ΔXLogP +0.2; Cl introduces halogen-bond donor.

Halogen bonding may shift biological target engagement.

Class-level SAR; no direct target data.

Evidence Dimension	Molecular weight, lipophilicity, and halogen‑bond donor capacity
Target Compound Data	MW 203.24 g/mol; XLogP ≈ 3.9; no halogen‑bond donor
Comparator Or Baseline	2‑[(But‑2‑yn‑1‑yl)amino]‑5‑chlorobenzoic acid (CAS 1595050-51-3): MW 223.65 g/mol; XLogP ≈ 4.1; Cl‑based halogen‑bond donor
Quantified Difference	ΔMW = +20.4 g/mol; ΔXLogP ≈ +0.2; halogen‑bond donor capability: absent (target) vs present (comparator)
Conditions	Physicochemical data from Chemsrc and computed XLogP values.

Why This Matters

When the biological target contains a backbone carbonyl or π‑system capable of accepting halogen bonds (e.g., kinase hinge regions), the chloro analog may gain affinity through an orthogonal interaction not available to the target compound; conversely, for targets intolerant of bulky, electron‑withdrawing substituents, the compact methyl derivative is the superior choice.

• [1] XLogP computed via PubChem algorithm. View Source
• [2] Aminobenzoic acid derivatives with 5‑chloro substitution documented in US Patent 5,578,603 (Eisai Co. Ltd.) describing serotonin antagonism and acetylcholine release promotion, https://patents.justia.com/patent/5578603. View Source

2-[(But-2-yn-1-yl)amino]-4-methylbenzoic Acid: Application Scenarios Aligned to Differentiated Evidence

Fragment‑Based Lead Discovery Requiring Pre‑Organized Ortho‑Amino‑Acid Scaffolds

The intramolecularly H‑bonded, planar conformation of 2‑[(but‑2‑yn‑1‑yl)amino]‑4‑methylbenzoic acid makes it an ideal low‑molecular‑weight anchor fragment (MW 203 Da, meeting the Rule of Three criteria) for targeting shallow, solvent‑exposed protein pockets where entropic pre‑organization is critical for detecting weak initial hits . The ortho relationship between the amino and carboxylic acid groups mimics the salicylic acid pharmacophore found in several non‑steroidal anti‑inflammatory drugs and sirtuin inhibitors, while the internal alkyne provides a latent synthetic handle for late‑stage fragment elaboration via CuAAC after high‑affinity binding has been confirmed [1].

Chemical Probe Assembly with Orthogonal Alkyne Reactivity Hierarchy

For chemoproteomics and target‑engagement studies, the internal alkyne of the target compound can serve as a 'second‑wave' conjugation site that remains inert during initial terminal‑alkyne‑mediated pull‑down or imaging steps. A typical workflow would involve: (1) installing a terminal‑alkyne‑containing photoaffinity label onto the target protein via metabolic incorporation or direct probe binding; (2) performing CuAAC with an azide‑fluorophore under ligand‑limited Cu(I) conditions that react exclusively with the terminal alkyne; (3) subsequently activating the internal but‑2‑yn‑1‑yl handle with elevated Cu(I) or Ru(II) catalysis to attach a biotin tag for streptavidin enrichment . This orthogonal approach eliminates the crosstalk and false positives that plague single‑alkyne probe designs [2].

Lead Optimization SAR with Defined Methyl‑Position Scanning

When a ligand‑bound crystal structure is available, the computed ΔlogP and shape differences between the 4‑methyl (target) and 5‑methyl (comparator) isomers guide rational design decisions. The 4‑methyl isomer places the lipophilic surface vector toward the para‑COOH axis, optimally filling hydrophobic sub‑pockets in targets such as the PPARγ ligand‑binding domain or the farnesoid X receptor (FXR), whereas the 5‑methyl isomer orients the methyl group in a meta trajectory that may clash with polar residues [3]. Procurement of both isomers in parallel enables a definitive methyl‑scanning experiment that assigns the contribution of the methyl group to binding free energy (ΔΔG) [1].

Avoidance of Halogen‑Bond‑Mediated Off‑Target Activity

In programs where the primary target is known to be insensitive or negatively affected by halogen bonding (e.g., certain GPCRs or metabolic enzymes), the methyl‑substituted target compound is unequivocally preferable to the 5‑chloro analog. The absence of the chlorine atom eliminates the risk of engaging secondary targets such as the serotonin 5‑HT₃ receptor or cytochrome P450 heme iron, which are commonly ligated by chloro‑aromatic motifs [4]. This selectivity consideration is critical in central nervous system drug discovery, where 5‑HT₃ antagonism can confound behavioral readouts in preclinical models .

Application

Selection Property

Validation Focus

Fragment-based lead discovery

Intramolecular H‑bond pre‑organization

Affinity detection in fragment screens

Orthogonal probe assembly

Internal alkyne for latent click handle

Sequential CuAAC condition validation

Methyl-position SAR scanning

Methyl‑group effect on lipophilicity and target fit

ΔΔG determination in binding assays

Halogen‑bond off‑target avoidance

Absence of halogen‑bond donor

Off‑target profiling (e.g., 5‑HT₃R, CYP)

• [1] Methyl‑position scan evidence derived from Section 3, Evidence Item 1. View Source
• [2] General orthogonal click chemistry strategy: Grammel M, Hang HC. Nat Chem Biol. 2013;9(9):475-484. View Source
• [3] Methyl scanning and ΔΔG analysis methodology: Hajduk PJ, et al. J Med Chem. 2005;48(7):2518-2525. View Source
• [4] 5‑HT₃ antagonism and off‑target liability of chloro‑aromatic aminobenzoic acid derivatives; see Section 3, Evidence Item 4. View Source